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Compound of Interest

Compound Name: TAS05567

Cat. No.: B12429882

For Researchers, Scientists, and Drug Development Professionals

Introduction

TAS05567 is a potent and highly selective, orally active inhibitor of Spleen Tyrosine Kinase
(Syk) with an 1Cso of 0.37 nM.[1] Syk is a critical non-receptor tyrosine kinase involved in signal
transduction downstream of various immune receptors, including the B-cell receptor (BCR) and
Fc receptors (FCR).[2][3][4][5][6] By inhibiting Syk, TAS05567 effectively abrogates
immunoglobulin-mediated autoimmune and allergic reactions, making it a valuable tool for
research in these areas.[2][3][4][5]

These application notes provide detailed guidelines for the proper handling, storage, and
assessment of the long-term stability of TAS05567 to ensure its integrity and performance in
experimental settings.

Physicochemical Properties

Property Value

Chemical Formula C21H29N9O2
Molecular Weight 439.52 g/mol
Appearance Solid powder
Solubility Soluble in DMSO
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Recommended Storage Conditions

Proper storage is critical to maintain the stability and activity of TAS05567. The following
conditions are recommended based on supplier datasheets and general best practices for
small molecule inhibitors.

Solid Compound

Storage Duration Temperature Conditions
Short-term (days to weeks) 0-4°C Dry, dark
Long-term (months to years) -20°C Dry, dark, tightly sealed

Stock Solutions (in DMSO)

Storage Duration Temperature Conditions

Tightly sealed, protected from

Short-term (days to weeks) 0-4°C ]
light

Aliquoted to avoid freeze-thaw
Long-term (months) -20°C or -80°C
cycles

Signaling Pathway of TAS05567 Target: Syk

TAS05567 exerts its effects by inhibiting Syk, a key kinase in the signaling cascades of both B-
cell receptors (BCR) and Fc receptors (FcR). Upon ligand binding to these receptors, Syk is
recruited and activated, leading to the phosphorylation of downstream targets and subsequent
cellular responses. TAS05567 blocks this activation step.
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Caption: Syk signaling pathways inhibited by TAS05567.

Protocols

Protocol for Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of TAS05567 in DMSO.
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Materials:

TAS05567 (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or cryovials
Calibrated balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid TAS05567 to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation of moisture.

Weighing: Weigh out the desired amount of TAS05567 powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.395 mg.

Solubilization: Add the calculated volume of anhydrous DMSO to the powder.
o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

o Example: For 4.395 mg of TAS05567 (MW = 439.52) to make a 10 mM (0.01 M) solution:
Volume = 0.004395 g / (439.52 g/mol * 0.01 mol/L) =0.001 L =1 mL.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming (up to 37°C) can be applied if necessary, but avoid excessive heat.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile, tightly sealed amber cryovials.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Assessing Long-Term Stability of TAS05567
in DMSO
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This protocol outlines a general method to evaluate the stability of TAS05567 in a DMSO stock
solution over time using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the degradation of TAS05567 in a 10 mM DMSO stock solution when
stored at different temperatures over a 12-month period.

Materials:

Aliquots of 10 mM TAS05567 in DMSO, prepared as per Protocol 5.1.

Incubators/freezers set to 4°C, -20°C, and -80°C.

HPLC system with a UV detector and a suitable C18 column.

HPLC-grade solvents (e.g., acetonitrile, water with 0.1% formic acid).

Experimental Workflow:
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Caption: Workflow for long-term stability assessment of TAS05567.
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Procedure:

« Initial Analysis (Time 0): Immediately after preparation, take one aliquot and analyze it by
HPLC to establish the initial purity (100% reference). This serves as the baseline.

o Storage: Place the remaining aliquots in their respective storage conditions (4°C, -20°C, and
-80°C).

» Time-Point Analysis: At each designated time point (e.g., 1, 3, 6, and 12 months), retrieve
one aliquot from each storage condition.

e Sample Preparation for HPLC:
o Allow the aliquot to thaw completely and equilibrate to room temperature.

o Prepare a working solution by diluting the stock in the mobile phase to a concentration
suitable for HPLC analysis (e.g., 10 pg/mL).

o HPLC Analysis:
o Inject the prepared sample into the HPLC system.

o Run a gradient method capable of separating the parent TAS05567 peak from potential
degradation products.

o Monitor the elution profile using a UV detector at a wavelength appropriate for TAS05567.
o Data Analysis:

o Integrate the peak area of the parent TAS05567 compound and any new peaks
corresponding to degradation products.

o Calculate the remaining percentage of TAS05567 at each time point relative to the Time O
sample using the formula: % Purity = (Area of TAS05567 at Time X / Area of TAS05567 at
Time 0) * 100

o Record the results in a table for comparison.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/product/b12429882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Data Presentation (Example)

The following table is an example of how to present the stability data. Note: This is hypothetical

data for illustrative purposes only.

Table 1: Long-Term Stability of 10 mM TAS05567 in DMSO

Time Point % Purity at 4°C % Purity at -20°C % Purity at -80°C
0 Months 100.0% 100.0% 100.0%

1 Month 99.5% 99.9% 100.0%

3 Months 98.1% 99.8% 99.9%

6 Months 95.3% 99.6% 99.9%

12 Months 90.2% 99.2% 99.8%

Conclusion from Example Data: Based on this hypothetical data, TAS05567 is highly stable
when stored at -20°C and -80°C for up to 12 months, with minimal degradation. Storage at 4°C
is suitable for short-term use only, as significant degradation is observed over longer periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for TAS05567: Long-
Term Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429882#long-term-stability-and-storage-of-
tas05567]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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